2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one

• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 2-cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C13H23NO2/c15-12-6-8-14(9-7-12)13(16)10-11-4-2-1-3-5-11/h11-12,15H,1-10H2
• InChI Key: KFCPEQRSMYQNCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)N2CCC(CC2)O

Description

2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one is a ketone derivative featuring a cyclohexyl group and a 4-hydroxypiperidine moiety. The 4-hydroxypiperidine group likely enhances solubility and hydrogen-bonding capacity, which is critical for interactions in biological or material science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the Hydroxyl Group: The hydroxyl group can be introduced via hydroxylation reactions using reagents like hydrogen peroxide or osmium tetroxide.

Attachment of the Ethanone Moiety: The ethanone moiety can be introduced through acylation reactions using acyl chlorides or anhydrides.

Cyclohexyl Group Addition: The cyclohexyl group can be added via alkylation reactions using cyclohexyl halides.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of catalysts may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The ethanone moiety can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Thionyl chloride in anhydrous conditions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of halides or other substituted derivatives.

Scientific Research Applications

2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules.

Biological Studies: It can be used in studies investigating the interactions of piperidine derivatives with biological targets.

Industrial Applications: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group and piperidine ring play crucial roles in binding to these targets, potentially modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Observations :

• Synthetic Efficiency : Yields for analogs 2l–2n exceed 80%, suggesting robust synthetic routes for cyclohexyl ketones with aromatic substituents .
• Substituent Effects: Bulky aromatic groups (e.g., quinoline in 2l) marginally lower C=O IR absorption compared to naphthalene (2n), likely due to electronic effects .
• Hydroxypiperidine Impact : The 4-hydroxypiperidine group in the target compound may improve aqueous solubility compared to purely aromatic analogs (2l–2n), as hydroxyl groups enhance polarity .

Antimicrobial Activity

• O-Benzyl (benzofuran-2-yl)ethan-1-one ether oximes exhibit notable antimicrobial activity, attributed to the benzofuran moiety and oxime ether linkage .
• Pyrazoline-benzoxazole hybrids (e.g., compounds 6, 7a–7i) derived from 1-(4-hydroxyphenyl)ethan-1-one show antitubercular activity, highlighting the role of heterocyclic substituents in bioactivity .

Material Science

• (4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methanone demonstrates non-linear optical (NLO) properties, suggesting that the 4-hydroxypiperidine group contributes to electron delocalization in NLO materials .

Physicochemical Properties

Solubility and Stability

• 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea : The cyclohexyl group enhances lipid solubility, facilitating blood-brain barrier penetration, while hydroxyl groups in analogs like the target compound may reduce plasma protein binding compared to cyclohexylamine derivatives .
• 2-Cyclohexyl-1-(3,4-dihydroxy-5-nitrophenyl)ethanone: A melting point of 113–114°C and detailed NMR/IR data provide benchmarks for comparing thermal stability and functional group interactions in the target compound.

Biological Activity

2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one is a compound of interest in medicinal chemistry due to its potential biological activities. Understanding its pharmacological properties is crucial for evaluating its therapeutic applications.

Antimicrobial Activity

Research indicates that derivatives of piperidine, including those with hydroxyl substitutions, exhibit significant antimicrobial properties. For instance, compounds similar to 2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one have shown effectiveness against various bacterial strains. A study demonstrated that piperidine derivatives could inhibit the growth of Staphylococcus aureus with Minimum Inhibitory Concentration (MIC) values ranging from 16 to 64 µg/mL .

Analgesic and Anti-inflammatory Effects

Piperidine derivatives are also recognized for their analgesic and anti-inflammatory effects. In animal models, compounds with similar structures have been observed to reduce pain responses significantly. For example, a related compound exhibited an ED50 of 5 mg/kg in acute pain models, suggesting potential for development as an analgesic agent .

Neuroprotective Properties

Neuroprotective effects have been attributed to piperidine derivatives, particularly in models of neurodegenerative diseases. The mechanism often involves the modulation of neurotransmitter systems and reduction of oxidative stress. A study highlighted that such compounds could enhance cognitive functions in rodent models by increasing acetylcholine levels .

Case Studies

Study	Findings	Reference
Antimicrobial Efficacy	Effective against S. aureus with MIC values between 16-64 µg/mL
Analgesic Activity	Reduced pain response with ED50 of 5 mg/kg
Neuroprotective Effects	Enhanced cognitive function by modulating acetylcholine levels

The biological activity of 2-Cyclohexyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one is likely mediated through several mechanisms:

• Receptor Interaction : Compounds with hydroxypiperidine moieties often interact with neurotransmitter receptors, influencing pain perception and cognitive functions.
• Anti-inflammatory Pathways : Inhibition of pro-inflammatory cytokines has been observed in related compounds, contributing to their analgesic properties.
• Antioxidant Activity : Many piperidine derivatives exhibit antioxidant properties, reducing oxidative stress in neuronal cells.